Cas no 844501-35-5 (N-[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide)

• Product Name: N-[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• CAS No: 844501-35-5
• MF: C₁₄H₁₉BFNO₃
• MW: 279.1150
• MDL: MFCD22494238
• CID: 4657004
• PubChem ID: 21931624
• Update Time: 2024-12-09

N-[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide
• N-(3-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)acetamide
• 844501-35-5
• AS-55463
• AKOS037644885
• AT10246
• (4-ACETAMIDO-2-FLUOROPHENYL)BORONIC ACID PINACOL ESTER
• SCHEMBL5918956
• N-[3-Fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]acetamide

• MDL： MFCD22494238
• Inchi： 1S/C14H19BFNO3/c1-9(18)17-10-6-7-11(12(16)8-10)15-19-13(2,3)14(4,5)20-15/h6-8H,1-5H3,(H,17,18)
• InChI Key： SRPPQFZYSXJEHE-UHFFFAOYSA-N
• SMILES： FC1C([H])=C(C([H])=C([H])C=1B1OC(C([H])([H])[H])(C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])O1)N([H])C(C([H])([H])[H])=O

Computed Properties

• Exact Mass: 279.1442018g/mol
• Monoisotopic Mass: 279.1442018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6